Cas no 2229437-75-4 (4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid
• CAS No: 2229437-75-4
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5960311
• PubChem ID: 165638566
• Update Time: 2025-06-08

4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid
• EN300-1875190
• 2229437-75-4
• 4-(2-{[(tert-butoxy)carbonyl]amino}phenyl)-2-methylbutanoic acid

• Inchi： 1S/C16H23NO4/c1-11(14(18)19)9-10-12-7-5-6-8-13(12)17-15(20)21-16(2,3)4/h5-8,11H,9-10H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： YCFQWFCACLXCDG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCC(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid

Introduction to 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic Acid (CAS No. 2229437-75-4)

4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229437-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure with both aromatic and aliphatic moieties, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. The presence of a tert-butoxy carbonylamino group and a methylbutanoic acid backbone suggests its utility in peptide mimetics, protease inhibition studies, and as an intermediate in the synthesis of more intricate molecules.

The structure-activity relationship (SAR) of this compound is a critical area of investigation. The tert-butoxy carbonylamino moiety, a common protective group in peptide chemistry, not only enhances stability during synthetic processes but also influences the overall reactivity and binding properties of the molecule. This feature makes it particularly valuable in the design of enzyme inhibitors, where precise control over molecular interactions is essential. Furthermore, the phenyl ring attached to the amine functionality introduces hydrophobicity and electronic effects that can modulate binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes implicated in human diseases. Among these, proteases play a pivotal role in numerous physiological and pathological processes. The methylbutanoic acid component of this compound provides a suitable scaffold for designing molecules that can interact with specific protease active sites. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain proteases, making them promising candidates for further pharmacological exploration.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. Molecular docking simulations have been employed to evaluate how 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid interacts with target proteins. These simulations have revealed potential binding pockets where the phenyl ring and the amine group can form critical hydrogen bonds or hydrophobic interactions. Such insights are invaluable for optimizing the compound's pharmacokinetic properties and improving its therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations, requiring careful selection of reagents and reaction conditions to ensure high yield and purity. The introduction of the tert-butoxy carbonylamino group necessitates precise control over reaction parameters to avoid side products. Techniques such as solid-phase peptide synthesis (SPPS) or solution-phase chemistry have been explored for constructing this molecule efficiently. Additionally, purification methods like column chromatography or recrystallization are employed to isolate the desired product in its purest form.

In the context of drug discovery, 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid serves as a versatile building block for more complex drug candidates. By modifying specific functional groups or appending additional moieties, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to assess the potency and selectivity of these derivatives against various disease-related targets. This approach has accelerated the identification of lead compounds that can proceed to preclinical development.

The role of this compound in medicinal chemistry extends beyond simple inhibitors. It has been explored as a precursor for synthesizing peptidomimetics—molecules designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic profiles. Peptidomimetics are particularly attractive in drug development due to their ability to bind targets with high specificity while avoiding issues associated with peptide degradation in vivo. The structural features of 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid make it an ideal candidate for such applications.

Recent publications highlight its utility in studying enzyme mechanisms and developing novel therapeutic strategies for metabolic disorders. For instance, researchers have investigated its interaction with lipases and proteases, aiming to develop inhibitors that could modulate lipid metabolism or protein degradation pathways. Such studies underscore the compound's significance as a tool for elucidating biological processes at a molecular level.

The chemical properties of this compound also make it suitable for material science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions or other small molecules has been explored in areas such as catalysis and nanotechnology. By leveraging its unique structural features, scientists are developing novel materials with enhanced functionalities for industrial applications.

As research continues to evolve, the demand for high-quality intermediates like 4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid is expected to grow exponentially. Advances in synthetic methodologies will further streamline its production, making it more accessible for academic and industrial use. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential across multiple disciplines.

In conclusion,4-(2-{(tert-butoxy)carbonylamino}phenyl)-2-methylbutanoic acid (CAS No. 2229437-75-4) is a multifaceted compound with significant implications in pharmaceutical research and beyond. Its unique structural features offer opportunities for developing innovative therapeutics targeting various diseases while serving as a valuable tool in biochemical investigations. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and technological applications.